4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone

• Molecular Formula: C8H12N2OS2
• Molecular Weight: 216.3 g/mol
• IUPAC Name: 4,5-bis(ethylsulfanyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C8H12N2OS2/c1-3-12-6-5-9-10-8(11)7(6)13-4-2/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key: SQGVATRNLHWTNM-UHFFFAOYSA-N
• SMILES: CCSC1=C(C(=O)NN=C1)SCC

Description

4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone is a heterocyclic compound with a pyridazinone core structure. This compound has gained significant attention in scientific research due to its potential biological activities.

Mechanism of Action

The mechanism of action of 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone is not fully understood. However, it has been suggested that this compound may exert its biological activities through the modulation of various signaling pathways, including the PI3K/Akt and MAPK pathways. Additionally, 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone has been reported to inhibit the activity of enzymes involved in inflammation and tumor growth, such as COX-2 and MMP-9.
Biochemical and Physiological Effects:
Studies have shown that 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone exhibits various biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit the migration and invasion of cancer cells. Additionally, this compound has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. Furthermore, 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone has been reported to possess antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone in lab experiments include its potential biological activities, low toxicity, and ease of synthesis. However, the limitations of using this compound in lab experiments include its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for the research of 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone. One potential direction is to investigate its potential use as a therapeutic agent in the treatment of Alzheimer's disease and other neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential use in combination with other therapeutic agents. Furthermore, the development of novel synthetic methods for 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone may lead to the discovery of new derivatives with enhanced biological activities.
Conclusion:
In conclusion, 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone is a promising heterocyclic compound with potential biological activities. Its synthesis method is relatively simple, and it has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential use in clinical settings.

Synthesis Methods

The synthesis of 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone can be achieved by the reaction of 4,5-dichloropyridazinone with sodium ethanethiolate in ethanol. This reaction results in the formation of 4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone as a yellow crystalline solid.

Scientific Research Applications

4,5-bis(ethylsulfanyl)-3(2H)-pyridazinone has been extensively studied for its potential biological activities. It has been reported to possess anti-inflammatory, antitumor, and antimicrobial properties. Additionally, this compound has been investigated for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.